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Compound of Interest

Compound Name: TC-Mps1-12

Cat. No.: B611252

Essential Safety and Handling Guide for TC-
Mps1-12

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling TC-Mps1-12. It includes detailed
procedural guidance on personal protective equipment, operational handling, storage, and
disposal.

Chemical and Physical Properties

TC-Mps1-12 is a potent and selective monopolar spindle 1 (Mps1) kinase inhibitor.[1][2][3] It is
intended for laboratory research use only.[2][3]
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Property Value

Molecular Formula C17H20N6O
Molecular Weight 324.38 g/mol [2][4]
CAS Number 1206170-62-8[2][4]
Purity >99%[2][3]

ICso 6.4 nM[1][2][3]

Solubilit Soluble to 100 mM in DMSO and to 20 mM in
olubili
Y ethanol with gentle warming.[2]

Storage (Powder) Store at +4°C or -20°C.[2][4]

) Store at -80°C for up to 6 months, or at -20°C
Storage (in Solvent) for up to 1 month.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

TC-Mps1-12 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[4] Adherence to strict safety protocols is mandatory to minimize exposure and ensure a
safe laboratory environment.

GHS Hazard Statements:
e H302: Harmful if swallowed.[4]
e H410: Very toxic to aquatic life with long lasting effects.[4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.[4]

Hand Protection Protective gloves (e.g., nitrile).[4]

Skin & Body Protection Impervious clothing, such as a lab coat.[4]

) ) A suitable respirator should be used if dust or
Respiratory Protection
aerosols are generated.[4]

Experimental Protocols: Handling and Preparation
of Solutions

Safe Handling Precautions:

Avoid inhalation, and contact with eyes and skin.[4]

Prevent the formation of dust and aerosols.[4]

Use only in areas with appropriate exhaust ventilation.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash skin thoroughly after handling.[4]

Reconstitution and Dilution:

e For a 10 mM stock solution, add 3.08 mL of DMSO to 10 mg of TC-Mps1-12.

o Further dilutions can be made using the appropriate cell culture medium or buffer.

» Calculations for different molarities and volumes can be performed using standard laboratory
calculators.

First Aid Measures
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Exposure Route

First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Do NOT induce

vomiting.[4]

Eye Contact

Immediately flush eyes with large amounts of
water, removing contact lenses if present. Seek

prompt medical attention.[4]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and seek medical advice.[4]

Inhalation

Move the person to fresh air. If breathing is
difficult, administer cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[4]

Spill and Disposal Procedures

Spill Management:

Waste Disposal:

Clean the spill area thoroughly.

In case of a spill, collect the spillage to prevent it from entering drains or water courses.[4]
Use appropriate absorbent material for liquid spills.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

» Dispose of contents and container to an approved waste disposal plant.[4]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Signaling Pathway and Experimental Workflow
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The following diagram illustrates the safe handling workflow for TC-Mps1-12, from receiving
the compound to its final disposal.

TC-Mpsl1-12 Safe Handling Workflow

Preparation

Receive & Log Compound

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Compound in Ventilated Area

Dissolve in Solvent
(e.g., DMSO)

Experimentation

Perform Experiment

If applicabl

Cleanup & Disposal

Store Stock Solution
(-20°C or -80°C)

' g Decontaminate Work Area

Dispose of Contaminated Materials
(as Hazardous Waste)

Remove PPE
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Caption: A flowchart outlining the key steps for the safe handling of TC-Mps1-12 in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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